![molecular formula C18H21N3O3 B6542121 6-(4-ethoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one CAS No. 1058396-56-7](/img/structure/B6542121.png)
6-(4-ethoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-ethoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one (6-EPDE-3,4-DHP) is an organic compound belonging to the class of pyrimidines. It is a heterocyclic compound composed of a nitrogen-containing ring structure, and is derived from the amino acid pyrrolidine. 6-EPDE-3,4-DHP has been studied for its potential applications in medicinal chemistry and drug design.
Scientific Research Applications
6-EPDE-3,4-DHP has been studied for its potential applications in medicinal chemistry and drug design. It has been proposed as a potential inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 6-EPDE-3,4-DHP has been studied for its potential use in the treatment of Alzheimer’s disease, as well as other neurological disorders.
Mechanism of Action
6-EPDE-3,4-DHP has been proposed to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of many physiological processes, including learning and memory. By inhibiting AChE, 6-EPDE-3,4-DHP can increase the levels of acetylcholine in the brain, which may lead to improved cognitive function.
Biochemical and Physiological Effects
In animal studies, 6-EPDE-3,4-DHP has been shown to improve cognitive function, particularly in the areas of learning and memory. Additionally, 6-EPDE-3,4-DHP has been found to reduce anxiety and improve mood. It has also been shown to reduce inflammation and improve cardiovascular health.
Advantages and Limitations for Lab Experiments
The advantages of using 6-EPDE-3,4-DHP in laboratory experiments include its low cost and ease of synthesis. Additionally, 6-EPDE-3,4-DHP has been found to be non-toxic at low doses, making it safe to use in laboratory experiments. However, the limitations of using 6-EPDE-3,4-DHP in laboratory experiments include its relatively short half-life and its lack of specificity for AChE.
Future Directions
Future research on 6-EPDE-3,4-DHP could focus on the development of more specific inhibitors of AChE, as well as the development of more potent and longer-acting formulations. Additionally, further research could investigate the potential of 6-EPDE-3,4-DHP for the treatment of other neurological disorders, such as Parkinson’s disease and Huntington’s disease. Furthermore, further research could investigate the potential of 6-EPDE-3,4-DHP for the treatment of other diseases, such as cancer and inflammatory diseases. Finally, further research could investigate the potential of 6-EPDE-3,4-DHP as an adjuvant therapy for the treatment of various conditions, such as depression and anxiety.
Synthesis Methods
6-EPDE-3,4-DHP can be synthesized through a two-step process. The first step involves the reaction of 4-ethoxyphenylpyrrole and 2-oxo-2-(pyrrolidin-1-yl)ethyl chloride in the presence of a base, such as potassium carbonate, to form the intermediate 6-(4-ethoxyphenyl)-3-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-3,4-dihydropyrimidine. The second step involves the reaction of the intermediate with a base, such as potassium carbonate, to form 6-EPDE-3,4-DHP.
properties
IUPAC Name |
6-(4-ethoxyphenyl)-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-2-24-15-7-5-14(6-8-15)16-11-17(22)21(13-19-16)12-18(23)20-9-3-4-10-20/h5-8,11,13H,2-4,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMATLFLMOKEOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.